(3S,7As)-2-cyclohexyl-1-oxo-3-phenyl-3,4,5,6,7,7a-hexahydroisoindole-3a-carboxylic acid

Specification

• CAS No.: 2375254-56-9
• Molecular Formula: C21H27NO3
• Molecular Weight: 341.451
• IUPAC Name: (3S,7aS)-2-cyclohexyl-1-oxo-3-phenyl-3,4,5,6,7,7a-hexahydroisoindole-3a-carboxylic acid
• Standard InChI: InChI=1S/C21H27NO3/c23-19-17-13-7-8-14-21(17,20(24)25)18(15-9-3-1-4-10-15)22(19)16-11-5-2-6-12-16/h1,3-4,9-10,16-18H,2,5-8,11-14H2,(H,24,25)/t17-,18+,21?/m1/s1
• Standard InChI Key: KYJWDXHLQPXSAU-IZKAZRHKSA-N
• SMILES: C1CCC(CC1)N2C(C3(CCCCC3C2=O)C(=O)O)C4=CC=CC=C4

Introduction

Synthesis and Potential Applications

While specific synthesis methods for this compound are not detailed in available literature, similar compounds often involve multi-step syntheses involving the formation of the isoindole core followed by the introduction of substituents.

Isoquinolines

Isoquinolines, such as those listed in the ChEBI database, are heterocyclic compounds with diverse biological activities. While not directly related to the hexahydroisoindole structure, they share similarities in being heterocyclic compounds with potential biological significance.

Tetrahydroisoquinolines

Compounds like 2-Cyclohexyl-1-oxo-3-phenyl-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid have been documented, showing the presence of cyclohexyl and phenyl groups attached to a tetrahydroisoquinoline core. These compounds highlight the versatility of heterocyclic structures in organic chemistry.

Data Table: Comparison of Related Compounds

Compound	Molecular Formula	Functional Groups	Potential Applications
Isoquinolines	Varied	Heterocyclic, Substituents	Biological Activities
Tetrahydroisoquinolines	Varied	Cyclohexyl, Phenyl, Carboxylic Acid	Pharmaceutical Intermediates
Hexahydroisoindoles	Not Specified	Cyclohexyl, Phenyl, Carboxylic Acid	Speculative Biological Activity

This table highlights the diversity of heterocyclic compounds and their potential applications, though specific data for (3S,7As)-2-cyclohexyl-1-oxo-3-phenyl-3,4,5,6,7,7a-hexahydroisoindole-3a-carboxylic acid is not available.